Cas no 89317-64-6 (1,1,2-Ethanetricarboxylic acid, 1,2-diethyl ester)

• Product Name: 1,1,2-Ethanetricarboxylic acid, 1,2-diethyl ester
• CAS No: 89317-64-6
• MF: C₉H₁₃O₆
• MW: 217.195923566818
• CID: 604333
• PubChem ID: 71323575
• Update Time: 2025-04-19

1,1,2-Ethanetricarboxylic acid, 1,2-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Ethanetricarboxylic acid, 1,2-diethyl ester
• 4-ethoxy-2-ethoxycarbonyl-4-oxobutanoate
• DTXSID80753148
• 89317-64-6
• 4-Ethoxy-2-(ethoxycarbonyl)-4-oxobutanoate

• Inchi： 1S/C9H14O6/c1-3-14-7(10)5-6(8(11)12)9(13)15-4-2/h6H,3-5H2,1-2H3,(H,11,12)/p-1
• InChI Key： VFDSMMNVSSYTTD-UHFFFAOYSA-M
• SMILES： O(CC)C(C(C(=O)[O-])CC(=O)OCC)=O

Computed Properties

• Exact Mass: 217.07121313g/mol
• Monoisotopic Mass: 217.07121313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.7Ų